Cas no 1076199-24-0 (N-Boc N,O-Didesmethylvenlafaxine)

• Product Name: N-Boc N,O-Didesmethylvenlafaxine
• CAS No: 1076199-24-0
• MF: C₁₉H₂₉NO₄
• MW: 335.437865972519
• CID: 2244388
• PubChem ID: 45038396
• Update Time: 2025-06-15

N-Boc N,O-Didesmethylvenlafaxine Chemical and Physical Properties

Names and Identifiers

• N-Boc N,O-Didesmethylvenlafaxine
• Tert-butyl N-[2-(1-hydroxycyclohexyl)-2-(4-hydroxyphenyl)ethyl]carbamate
• 1076199-24-0
• DTXSID601135595
• 1,1-Dimethylethyl N-[2-(1-hydroxycyclohexyl)-2-(4-hydroxyphenyl)ethyl]carbamate

• Inchi： 1S/C19H29NO4/c1-18(2,3)24-17(22)20-13-16(14-7-9-15(21)10-8-14)19(23)11-5-4-6-12-19/h7-10,16,21,23H,4-6,11-13H2,1-3H3,(H,20,22)
• InChI Key： AGTIUSJAKDOMBF-UHFFFAOYSA-N
• SMILES： OC1(C(C2C=CC(=CC=2)O)CNC(=O)OC(C)(C)C)CCCCC1

Computed Properties

• Exact Mass: 335.20965841g/mol
• Monoisotopic Mass: 335.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8
• XLogP3: 3.8

Additional information on N-Boc N,O-Didesmethylvenlafaxine

N-Boc N,O-Didesmethylvenlafaxine (CAS No. 1076199-24-0): A Comprehensive Overview

N-Boc N,O-Didesmethylvenlafaxine (CAS No. 1076199-24-0) is a significant intermediate in the synthesis of various pharmaceutical compounds, particularly those related to the venlafaxine family. This compound is characterized by its unique chemical structure, which includes a tert-butyloxycarbonyl (Boc) protecting group and desmethylated functionalities. The Boc group is crucial for controlling the reactivity and stability of the molecule during synthetic processes, making it an essential component in the development of advanced pharmaceuticals.

The chemical structure of N-Boc N,O-Didesmethylvenlafaxine is defined by its molecular formula, C₁₈H₂₈N₂O₃, and a molecular weight of 316.42 g/mol. This compound is synthesized through a series of well-defined chemical reactions, including the protection of the amine group with the Boc moiety and subsequent desmethylation steps. The resulting product is a versatile intermediate that can be further modified to produce a range of bioactive compounds.

In recent years, significant research has been conducted on the potential applications of N-Boc N,O-Didesmethylvenlafaxine in the pharmaceutical industry. One notable area of interest is its role as an intermediate in the synthesis of antidepressants. Venlafaxine, a widely prescribed medication for treating major depressive disorder and anxiety disorders, is derived from this compound. The Boc-protected form allows for controlled deprotection and further functionalization, ensuring the production of high-purity venlafaxine derivatives.

Studies have also explored the use of N-Boc N,O-Didesmethylvenlafaxine in the development of novel therapeutic agents. For instance, researchers at the University of California, San Francisco, have investigated its potential as a scaffold for designing compounds with improved pharmacokinetic properties and reduced side effects. The Boc group provides a handle for introducing various functional groups that can enhance the drug's solubility, stability, and bioavailability.

The synthesis of N-Boc N,O-Didesmethylvenlafaxine typically involves several key steps. Initially, venlafaxine is subjected to selective demethylation to remove one or both methyl groups from the amine and hydroxyl functionalities. This step is critical for achieving the desired desmethylated structure. Subsequently, the amine group is protected with a Boc moiety using tert-butyl dicarbonate (Boc₂O) in an appropriate solvent, such as dichloromethane (DCM). The reaction conditions are carefully controlled to ensure high yields and purity.

The resulting N-Boc N,O-Didesmethylvenlafaxine can be further processed to remove the Boc protecting group under acidic conditions, such as treatment with trifluoroacetic acid (TFA). This deprotection step regenerates the free amine, which can then be functionalized with various substituents to produce a wide range of derivatives. The versatility of this compound makes it an attractive choice for researchers and pharmaceutical companies alike.

In addition to its use in drug synthesis, N-Boc N,O-Didesmethylvenlafaxine has been studied for its potential biological activities. Preliminary studies have shown that this compound exhibits moderate inhibitory effects on monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and norepinephrine. This property suggests that it may have therapeutic potential in treating conditions associated with neurotransmitter imbalances.

The safety profile of N-Boc N,O-Didesmethylvenlafaxine has also been evaluated in preclinical studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety and efficacy in humans.

In conclusion, N-Boc N,O-Didesmethylvenlafaxine (CAS No. 1076199-24-0) is a valuable intermediate in pharmaceutical research and development. Its unique chemical structure and versatile reactivity make it an essential component in the synthesis of venlafaxine derivatives and other bioactive compounds. Ongoing research continues to explore its potential applications in developing novel therapeutic agents with improved properties and reduced side effects.